Cas no 51-83-2 (Carbamoylcholine chloride)

Carbachol, carbachol(carbachol)The chemical name is chlorination2-Carbamoyloxy-N,N,N-Trimethylethylammonium,White crystals;Moisture inducing.Very soluble in water,Slightly soluble in ethanol,Almost insoluble in chloroform or diethyl ether.Melting point is200To204℃,While meltingdecomposition.It should be ventilated and dried at low temperature,Stored separately from food raw materials.It is a synthetic cholinergic drug,It can directly act on the pupil sphincter to produce an immediate pupil constriction effect,At the same time, it has anti cholinesterase effect,Can maintain a longer miosis time.It also prevents intraocular lens implantation\The rise of intraocular pressure after ophthalmic surgery such as cataract extraction.
Carbamoylcholine chloride structure
Carbamoylcholine chloride structure
Product Name:Carbamoylcholine chloride
CAS No:51-83-2
Molecular Formula:C6H15ClN2O2
Molecular Weight:182.65
MDL:MFCD00012011
CID:33544
PubChem ID:5831

Carbamoylcholine chloride Properties

Names and Identifiers

    • Carbamylcholine chloride
    • (2-Hydroxyethyl)trimethylammonium chloride carbamate
    • Carbachol
    • Carbamoylcholine chloride
    • 2-carbamoyloxyethyltrimethylammonium chloride
    • (2-Hydroxyethyl)trimethylammonium chloride carbamate Carbachol Carbamylcholine chloride
    • (2-Hydroxyethyl)trimethylammonium chloride carbamate,Carbachol,Carbamoylcholine chloride
    • 2-carbamoyloxyethyl(trimethyl)azanium,chloride
    • Carbachol,Carbamylcholine chloride
    • (2-Carbamoyloxyethyl)trimethylammonium Chloride
    • Choline Chloride Carbamate
    • (2-Hydroxyethyl)trimethyl ammonium chloride carbamate
    • Choline chlorine carbamate
    • Lentine
    • Carbachol, European Pharmacopoeia (EP) Reference Standard
    • CARBACHOL [WHO-DD]
    • CARBACHOL [USP MONOGRAPH]
    • Choline, carbamate
    • Choline, carbamate, hydrochloride
    • Tox21_112029
    • C0596
    • NCGC00093705-05
    • Carbachol [USP:INN:BAN:JAN]
    • D00524
    • NSC32865
    • CARBACHOL (USP MONOGRAPH)
    • Lentin
    • Carbacholine
    • Karbachol
    • SW197107-3
    • 2-carbamoyloxyethyl(trimethyl)ammonium chloride
    • CARBACHOL [MI]
    • Carbacol
    • EINECS 200-127-3
    • SCHEMBL2791
    • Karbachol [Czech]
    • S01EB02
    • HMS3260B08
    • D89274
    • NCGC00163219-01
    • Isopto Carbachol
    • Choline, chloride, carbamate
    • (2-Carbamoyloxy-ethyl)-trimethyl-ammonium
    • HMS1920I15
    • NS00078343
    • Carbachol, Pharmaceutical Secondary Standard; Certified Reference Material
    • Carbastat
    • Carbacholum [INN-Latin]
    • HMS2091O17
    • Coletyl
    • CS-4836
    • Moryl
    • UNII-8Y164V895Y
    • Carbamoylcholine-hydrochloride
    • CAS-51-83-2
    • SR-01000075312-1
    • Ethanaminium, 2-(aminocarbonyl)oxy-N,N,N-trimethyl-, chloride
    • CARBACHOL [USP-RS]
    • CCG-38913
    • Carbamoylcholine (chloride)
    • CARBACHOL [HSDB]
    • HMS1570P21
    • EN300-122286
    • Carbacolo [DCIT]
    • 2-aminocarbonyloxyethyl(trimethyl)azanium chloride
    • CARBACHOL [MART.]
    • 2-((Aminocarbonyl)oxy)-N,N,N-trimethylethanaminum chloride
    • Carbacholin
    • Q419401
    • Carbachol, United States Pharmacopeia (USP) Reference Standard
    • .gamma.-Carbamoyl choline chloride
    • HSDB 6373
    • Carbachol (JAN/USP/INN)
    • NSC 32865
    • CARBACHOL [INN]
    • SR-01000075312-3
    • Ethanaminium, 2-((aminocarbonyl)oxy)-N,N,N-trimethyl-, chloride
    • Karbamoylcholin chlorid [Czech]
    • HY-B1208
    • Doryl
    • Carbacolo
    • Carbachol hydrochloride
    • P.V. CARBACHOL
    • N07AB01
    • Carbacholini chloridum
    • TL 457
    • gamma-Carbamoyl choline chloride
    • CARBACHOL (MART.)
    • Tox21_500243
    • Choline chloride, carbamate
    • Carbacholinum
    • Pharmakon1600-01500158
    • (carbachol)(2-Carbamoyloxy-ethyl)-trimethyl-ammonium
    • Carbachol;Carbamylcholine chloride
    • Rilentol
    • Carbocholin
    • NCGC00093705-01
    • Carbamoylcholine chloride, 99%
    • Carbochol
    • Carbacholine chloride
    • 8Y164V895Y
    • CARBACHOL [EP MONOGRAPH]
    • Carbacholinium chloratum
    • Choline chloride, carbamoyl-
    • Carbacol [INN-Spanish]
    • DORYL(PHARMACEUTICAL)
    • MLS002153502
    • Carbacholum chloratum
    • Karbamoylcholin chlorid
    • NSC755919
    • HMS3372G03
    • MFCD00012011
    • CARBACHOL (USP-RS)
    • C-1770
    • Carbaminoylcholine chloride
    • Carbamoylcholine chloride, >=98% (titration), crystalline
    • 51-83-2
    • Carbamiotin
    • SMR000058584
    • (2-Carbamoyloxy-ethyl)-trimethyl-ammonium(Carbachol)
    • Carcholin
    • SR-01000075312
    • Mistura C
    • 2-[(aminocarbonyl)oxy]-N,N,N-trimethylethanaminium chloride
    • SR-01000075312-6
    • Ethanaminium, 2-((aminocarbonyl)oxy)-N,N,N,-trimethyl-, chloride
    • CARBACHOL [VANDF]
    • Carbacolina
    • Choline, chloride, carbamate, hydrochloride
    • DTXSID9022730
    • DTXCID502730
    • CARBACHOL [ORANGE BOOK]
    • Vasoperif
    • Ethanaminium, 2-((aminocarbonyl)oxy)-N,N,N-trimethyl-, chloride (1:1)
    • Choline, chloride carbamate(ester)
    • AKOS015909565
    • NCGC00093705-02
    • Carbyl
    • CARBACHOL (EP MONOGRAPH)
    • NCGC00093705-03
    • A828807
    • AKOS025149486
    • SPECTRUM1500158
    • LP00243
    • C 4382
    • DA-62053
    • CHEMBL14
    • Doryl (pharmaceutical)
    • 2-(carbamoyloxy)-N,N,N-trimethylethanaminium chloride
    • Carbocholine
    • CARBACHOL CHLORIDE
    • carbachol
    • NCGC00015237-07
    • NSC-755919
    • Carbachol,(S)
    • NSC-32865
    • HMS502E07
    • HMS3714P21
    • CARBACHOL (EP IMPURITY)
    • Tox21_112029_1
    • Jestryl
    • CARBACHOL [EP IMPURITY]
    • Doryl (VAN)
    • NCGC00260928-01
    • CHEBI:3385
    • 2-((Aminocarbonyl)oxy)-N,N,N-trimethylethanaminium chloride
    • 2-(trimethylazaniumyl)ethyl carbamate chloride
    • 2-carbamoyloxyethyl(trimethyl)azanium;chloride
    • NCGC00093705-04
    • EU-0100243
    • Miostat
    • Z1255415481
    • CARBACHOL [JAN]
    • Carbacholum
    • Carbach
    • Miostat (TN)
    • (2-Carbamoyloxyethyl)trimethylammonium chloride
    • WLN: ZVO2K1&1&1 &Q &G
    • Carbamic acid, ester with choline chloride
    • Lentine [French]
    • Choline chloride carbamate
    • Prestwick_1036
    • Choline carbamate chloride
    • Carbaminocholine chloride
    • P. V. Carbachol
    • HMS2236L04
    • HMS2097P21
    • MDL： MFCD00012011
    • InChIKey： AIXAANGOTKPUOY-UHFFFAOYSA-N
    • Inchi： InChI=1S/C6H14N2O2.ClH/c1-8(2,3)4-5-10-6(7)9;/h4-5H2,1-3H3,(H-,7,9);1H
    • SMILES： O=C(OCC[N+](C)(C)C)N.[Cl-]
    • BRN： 3917459

Computed Properties

  • Exact Mass: 182.08200
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 182.0822054g/mol
  • Heavy Atom Count: 11
  • Complexity: 117
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 2
  • XLogP3: nothing
  • Tautomer Count: 2
  • Surface Charge: 0
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • LogP: -2.50780
  • PSA: 52.32000
  • Merck: 14,1779
  • Refractive Index: 1.5557 (estimate)
  • Water Partition Coefficient: 1.0 G/ML
  • Melting Point: 210?°C (dec.)(lit.)
  • Solubility: H2O: 1 g/mL
  • Color/Form: It is a white crystalline powder with hygroscopicity, odourless, and weak taste similar to fatty amine
  • Solubility: Soluble in water \ ethanol \ methanol, insoluble in acetone \ ether or chloroform
  • Sensitiveness: Hygroscopic
  • Density: 1.2798 (rough estimate)

Carbamoylcholine chloride Security Information

  • Symbol: GHS06
  • RTECS：GA0875000
  • WGK Germany：3
  • Safety Term：6.1
  • Safety Instruction： S45-S36/37/39-S28A-S26
  • Packing Group：II
  • Packing Group：II
  • Risk Phrases：R25; R36/37/38
  • Hazard Level：6.1
  • Dangerous goods sign： T
  • Hazardous Material transportation number：UN 2811 6.1/PG 2
  • Hazard Statement： H300
  • Warning Statement： P264-P301+P310
  • Prompt：dangerous
  • Storage Condition：The warehouse is ventilated and dried at low temperature and stored separately from food raw materials
  • PackingGroup：II
  • Risk Phrases： 25
  • Signal Word：Danger
  • TSCA：Yes
  • Toxicity：LD50 in mice (mg/kg): 15 orally, 0.3 i.v. (Molitor)
  • HazardClass：6.1

Carbamoylcholine chloride Customs Data

  • HS CODE：2924199090
  • Customs Data：

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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